Ethoxylated bisphenol """"A"""" (1 mole E.O.)
Overview
Description
Ethoxylated Bisphenol A (1 mole E.O.) is a chemical compound that has been used in a variety of applications, including as a surfactant and emulsifier in food, cosmetics, and pharmaceuticals. It is also used in the manufacture of plastics and as a corrosion inhibitor in metalworking .
Synthesis Analysis
Bisphenol A ethoxylate is synthesized by the ethoxylation reaction of Bisphenol A with ethylene oxide . The reaction is catalyzed by various catalysts, which influence the reaction rate, molecular weight distribution of adducts, and formation of byproducts .
Molecular Structure Analysis
The molecular formula of Ethoxylated Bisphenol A is C17H22O4 . The InChI string is InChI=1S/C15H16O2.C2H6O2/c1-15(2,11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12;3-1-2-4/h3-10,16-17H,1-2H3;3-4H,1-2H2 .
Physical And Chemical Properties Analysis
The molecular weight of Ethoxylated Bisphenol A is 290.4 g/mol . It has a hydrogen bond donor count of 4 and a hydrogen bond acceptor count of 4 . The rotatable bond count is 3 . The exact mass is 290.15180918 g/mol . The topological polar surface area is 80.9 Ų . The heavy atom count is 21 .
Scientific Research Applications
Coatings
Ethoxylated bisphenol A is widely used in the production of coatings . It provides excellent adhesion and high-temperature resistance, making it suitable for various coating applications .
Adhesives
This compound is also used in the manufacturing of adhesives . Its properties allow it to adhere to a variety of substrates, making it versatile for different adhesive applications .
Composites
Ethoxylated bisphenol A is used in the production of composites . Its high tensile strength and compression properties make it ideal for this application .
Electrical Components
Due to its excellent electrical insulation properties, this compound is used in the production of electrical components .
Consumer Product Manufacturing
Ethoxylated bisphenol A is used in the manufacturing of various consumer products such as cases, kits, and snowboards . Its versatility and durability make it suitable for these applications .
3D Printing
Bisphenol A ethoxylate dimethacrylate is used as a precursor to fabricate tissue-mimicking materials for 3D printing .
Cross-linked Gel Electrolytes
This compound is also used in the production of cross-linked gel electrolytes .
Photopolymerization Process
Bisphenol A ethoxylate dimethacrylate is used to synthesize copolymers via the photopolymerization process .
These are just a few of the many applications of Ethoxylated bisphenol A. It’s a versatile compound with a wide range of uses in various industries .
Mechanism of Action
Mode of Action
It’s known that the compound is used as a precursor in the synthesis of copolymers via the photopolymerization process . This suggests that it may interact with its targets through a series of complex chemical reactions.
Biochemical Pathways
Given its use in the formation of solid polymer-based electrolytes for electrochemical applications , it can be inferred that it may influence pathways related to these processes.
Result of Action
Its use in the formation of tissue-mimicking materials for 3d printing suggests that it may have significant effects on the structural properties of these materials.
Safety and Hazards
Ethoxylated Bisphenol A is classified as an Eye Irritant 2, Skin Irritant 2, and STOT SE 3 . It may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It’s recommended to avoid breathing dust/fume/gas/mist/vapours/spray, avoid contact with skin and eyes, and use personal protective equipment .
Future Directions
While the future directions of Ethoxylated Bisphenol A are not explicitly mentioned in the search results, it’s worth noting that due to its hormone-like properties, there is ongoing research into its effects on human health . It’s also used in various fields such as dental, orthopedic, and industrial, indicating its wide range of applications .
properties
IUPAC Name |
ethane;ethane-1,2-diol;4-(4-hydroxyphenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O2.C2H6O2.C2H6/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10;3-1-2-4;1-2/h1-8,13-14H;3-4H,1-2H2;1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GDBIKKAYPLPCAO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC.C1=CC(=CC=C1C2=CC=C(C=C2)O)O.C(CO)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22O4 |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.34 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
32492-61-8 |
Source
|
| Record name | Poly(oxy-1,2-ethanediyl), .alpha.,.alpha.'-[(1-methylethylidene)di-4,1-phenylene]bis[.omega.-hydroxy- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 4,4'-Isopropylidenediphenol, ethoxylated | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.105.586 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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